Cas no 3380-38-9 (Phenol, 5-bromo-2-phenoxy-)

• Product Name: Phenol, 5-bromo-2-phenoxy-
• CAS No: 3380-38-9
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 291701
• PubChem ID: 50997769
• Update Time: 2025-04-19

Phenol, 5-bromo-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-bromo-2-phenoxy-
• 5-bromo-2-phenoxyphenol
• PT103
• BDBM36540
• 5-bromo-2-phenoxylphenol
• DTXSID20679196
• monohydroxy-bromodiphenyl ether
• 3380-38-9

• Inchi： 1S/C12H9BrO2/c13-9-6-7-12(11(14)8-9)15-10-4-2-1-3-5-10/h1-8,14H
• InChI Key： FRSXJIRAHQYJQB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.97859g/mol
• Monoisotopic Mass: 263.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų